Cas no 81732-48-1 (5-Des2-(tert-butylamino) 5-Acetyl Bambuterol)

• Product name: 5-Des2-(tert-butylamino) 5-Acetyl Bambuterol
• CAS No: 81732-48-1
• MF: C₁₄H₁₈N₂O₅
• MW: 294.30300
• CID: 987033
• PubChem ID: 11011847

5-Des2-(tert-butylamino) 5-Acetyl Bambuterol Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-1,3-phenylene bis(dimethylcarbamate)
• 5-Des[2-(tert-butylamino)] 5-Acetyl Bambuterol
• [3-acetyl-5-(dimethylcarbamoyloxy)phenyl] N,N-dimethylcarbamate
• EINECS 279-804-0
• C,C'-(5-Acetyl-1,3-phenylene) bis(N,N-dimethylcarbamate)
• SD6YHN2NDF
• SCHEMBL3964213
• DTXSID30231300
• A899983
• Bambuterol Hydrochloride Imp. E (EP); Bambuterol Imp. E (EP); 5-Acetyl-1,3-phenylene Bis(dimethylcarbamate); Bambuterol Hydrochloride Impurity E; Bambuterol Impurity E
• 81732-48-1
• NS00022809
• BAMBUTEROL HYDROCHLORIDE IMPURITY E [EP IMPURITY]
• FT-0665971
• Carbamic acid, N,N-dimethyl-, C,C'-(5-acetyl-1,3-phenylene) ester
• Bambuterol HCl Imp. E (EP)
• MFCD02956463
• DB-229300
• WTWHLMRXPNOZQX-UHFFFAOYSA-N
• 5-Des2-(tert-butylamino) 5-Acetyl Bambuterol

• Inchi： InChI=1S/C14H18N2O5/c1-9(17)10-6-11(20-13(18)15(2)3)8-12(7-10)21-14(19)16(4)5/h6-8H,1-5H3CopyCopied
• InChI Key： WTWHLMRXPNOZQX-UHFFFAOYSA-NCopyCopied
• SMILES： O=C(Oc1cc(cc(c1)OC(=O)N(C)C)C(C)=O)N(C)CCopyCopied

Computed Properties

• Exact Mass: 294.12200
• Monoisotopic Mass: 294.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų
• XLogP3: 1.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 435.6±45.0 °C at 760 mmHg
• Flash Point: 217.3±28.7 °C
• PSA: 76.15000
• LogP: 2.01000
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Des2-(tert-butylamino) 5-Acetyl Bambuterol Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT